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Compound of Interest

Compound Name: 2-Methyl-1-butanethiol

Cat. No.: B156433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure and volatility data
available for 2-Methyl-1-butanethiol (CAS No. 1878-18-8). The information is compiled from
various scientific sources to assist researchers and professionals in understanding the
physicochemical properties of this compound. This document presents quantitative data in a
structured format, outlines a general experimental protocol for vapor pressure determination,
and includes visualizations to illustrate key concepts.

Physicochemical Properties and Volatility

2-Methyl-1-butanethiol is a volatile organosulfur compound. Its volatility is directly related to
its vapor pressure; a higher vapor pressure at a given temperature indicates a greater
tendency to evaporate. The available data consistently demonstrates this characteristic.

Quantitative Vapor Pressure Data

The following table summarizes the experimentally determined and estimated vapor pressure
values for 2-Methyl-1-butanethiol at various temperatures. It is important to note that some of
these values are estimated and should be considered with appropriate scientific caution.
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Vapor
Temperature Temperature Vapor

Pressure Data Type
(°C) (K) Pressure (kPa)

(mmHg)
25.0 298.15 3.098 23.239 Estimated
37.7 310.85 5.520 41.4 Experimental
52.3 325.45 8.0 60.0 Experimental
116.0 - 118.0 389.15 - 391.15 101.325 760.0 Boiling Point

Additionally, one source provides the temperatures at which 2-Methyl-1-butanethiol reaches
specific vapor pressures:

Vapor Pressure Temperature (°C)

1Pa -

10 Pa -

100 Pa -

1 kPa -

10 kPa 52.3

100 kPa 1185

Note: Missing values indicate that the data was not available in the consulted sources.

Antoine Equation

The Antoine equation is a semi-empirical correlation that describes the relationship between
vapor pressure and temperature. The equation is as follows:

logl0(P) =A- (B /(T +C))
where:

e P is the vapor pressure.
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e Tis the temperature.
e A, B, and C are component-specific constants.

Unfortunately, specific Antoine equation constants for 2-Methyl-1-butanethiol were not found
in the available literature. However, for the structurally similar compound 2-methyl-2-
butanethiol, the following constants have been reported: A = 6.82837, B = 1254.885, and C =
218.759, for the vapor pressure in mmHg and temperature in °C[1]. While these constants
cannot be used for precise calculations for 2-Methyl-1-butanethiol, they can offer a qualitative
approximation of its vapor pressure behavior.

Experimental Protocol for Vapor Pressure
Determination (Static Method)

The following is a generalized experimental protocol for determining the vapor pressure of a
volatile liquid like 2-Methyl-1-butanethiol using the static method. This method involves
measuring the pressure of the vapor in equilibrium with its liquid phase in a closed system at a
controlled temperature.

4.1. Apparatus

A typical static vapor pressure apparatus consists of:

A sample flask or cell of known volume.

A vacuum pump to evacuate the system.

A pressure transducer or manometer to measure the pressure.

A temperature-controlled bath or thermostat to maintain a constant temperature.

A system of valves to isolate different parts of the apparatus.
4.2. Procedure

o Sample Preparation: A small, degassed sample of 2-Methyl-1-butanethiol is introduced into
the sample flask. Degassing is crucial to remove any dissolved gases that could contribute to
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the total pressure.

o Evacuation: The entire system, including the sample flask and the pressure measurement
device, is evacuated using the vacuum pump to remove air and other non-condensable
gases.

o Temperature Equilibration: The sample flask is brought to the desired temperature using the
temperature-controlled bath. It is essential to allow sufficient time for the liquid and vapor
phases to reach thermal equilibrium.

e Vapor Pressure Measurement: Once the system has reached equilibrium, the pressure of the
vapor in the flask is measured using the pressure transducer or manometer. This pressure is
the vapor pressure of the sample at that specific temperature.

o Data Collection: The process is repeated at various temperatures to obtain a set of vapor
pressure data as a function of temperature.

4.3. Data Analysis

The collected data can be plotted to visualize the relationship between temperature and vapor
pressure. Furthermore, the data can be fitted to the Antoine equation or other thermodynamic
models to determine the Antoine constants and the enthalpy of vaporization.

Visualizations

To better understand the concepts discussed, the following diagrams are provided.
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Caption: Relationship between temperature, intermolecular forces, vapor pressure, and
volatility.
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Caption: Generalized workflow for the static method of vapor pressure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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